Cas no 1021099-33-1 (2-[1,3-dimethyl-8-(morpholin-4-yl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl]acetic acid)

• Product Name: 2-[1,3-dimethyl-8-(morpholin-4-yl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl]acetic acid
• CAS No: 1021099-33-1
• MF: C₁₃H₁₇N₅O₅
• MW: 323.304582357407
• CID: 6245414
• PubChem ID: 42109323
• Update Time: 2025-05-19

2-[1,3-dimethyl-8-(morpholin-4-yl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[1,3-dimethyl-8-(morpholin-4-yl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl]acetic acid
• SCHEMBL17626217
• AKOS005186696
• 2-(1,3-dimethyl-8-morpholino-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetic acid
• F5038-0120
• Z992053730
• 1021099-33-1
• 2-(1,3-dimethyl-8-morpholin-4-yl-2,6-dioxopurin-7-yl)acetic acid

• Inchi： 1S/C13H17N5O5/c1-15-10-9(11(21)16(2)13(15)22)18(7-8(19)20)12(14-10)17-3-5-23-6-4-17/h3-7H2,1-2H3,(H,19,20)
• InChI Key： KVJQXZJWVLCHDR-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1=NC2=C(C(N(C)C(N2C)=O)=O)N1CC(=O)O

Computed Properties

• Exact Mass: 323.12296866g/mol
• Monoisotopic Mass: 323.12296866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 2-[1,3-dimethyl-8-(morpholin-4-yl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl]acetic acid

Introduction to 2-[1,3-dimethyl-8-(morpholin-4-yl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl]acetic acid (CAS No. 1021099-33-1)

2-[1,3-dimethyl-8-(morpholin-4-yl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl]acetic acid, identified by its CAS number 1021099-33-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the purine derivative class, characterized by its intricate molecular structure and potential biological activities. The presence of multiple functional groups, including a morpholine moiety and a carboxylic acid moiety, makes it a versatile scaffold for further chemical modifications and biological investigations.

The molecular framework of 2-[1,3-dimethyl-8-(morpholin-4-yl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl]acetic acid incorporates several key structural features that contribute to its unique chemical and biological properties. The dimethyl group at the 1 and 3 positions of the purine ring enhances the compound's lipophilicity, while the morpholin-4-yl substituent at the 8-position introduces hydrogen bonding capabilities and increases solubility in polar solvents. The dioxo groups at the 2 and 6 positions contribute to electrophilic centers, making the molecule reactive in various biochemical pathways.

Recent advancements in drug discovery have highlighted the importance of purine derivatives as pharmacological agents. These compounds have been extensively studied for their roles in modulating enzymatic activities and interacting with nucleic acid structures. The specific configuration of 2-[1,3-dimethyl-8-(morpholin-4-yl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl]acetic acid positions it as a promising candidate for further investigation in therapeutic applications.

In particular, the carboxylic acid moiety at the 7-position of the purine ring provides a site for conjugation with other biomolecules or for further derivatization into ester or amide forms. This flexibility allows chemists to tailor the compound's properties for specific biological targets. For instance, modifications at this position can enhance binding affinity to enzymes or receptors involved in metabolic pathways.

The synthesis of 2-[1,3-dimethyl-8-(morpholin-4-yl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl]acetic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as catalytic hydrogenation and nucleophilic substitution are commonly used to construct the complex purine core.

From a biochemical perspective, this compound exhibits potential interactions with key cellular pathways. The morpholine ring, known for its ability to stabilize positively charged species through its nitrogen atoms, may facilitate binding to negatively charged residues on target proteins. Additionally, the dioxo groups can participate in hydrogen bonding networks within biological systems, influencing enzyme kinetics and ligand-receptor interactions.

Current research in medicinal chemistry has demonstrated that purine derivatives can serve as scaffolds for developing drugs targeting various diseases. For example, modifications of purine structures have led to the discovery of antiviral and anticancer agents. The unique features of 2-[1,3-dimethyl-8-(morpholin-4-y)]acetic acid (CAS No. 102109933) make it an attractive candidate for further exploration in these areas.

The pharmacokinetic properties of this compound are also under investigation. Factors such as solubility、metabolism、and excretion play critical roles in determining its therapeutic efficacy. Computational modeling techniques have been utilized to predict how 2-[1，3-dimethyl，8-(morpholin，4-y)l]-acetic acid might behave within different biological environments， providing valuable insights into its potential applications.

Future studies may focus on exploring derivatives of this compound that exhibit enhanced bioavailability or selectivity for specific disease targets. By leveraging structural analogs， researchers aim to optimize pharmacological profiles while minimizing off-target effects. This approach aligns with current trends in drug development， which emphasize precision medicine and personalized therapies.

The role of computational chemistry cannot be overstated in modern drug discovery。 Algorithms designed to predict molecular interactions have accelerated the identification of promising candidates like [CAS No102109933]。 These tools enable scientists to screen vast libraries of compounds efficiently， saving time and resources during early-stage development。

In conclusion，[CAS No102109933] represents a significant advancement in purine-based pharmaceutical research。 Its complex structure offers numerous opportunities for further exploration， both chemically and biologically。 As our understanding of disease mechanisms evolves， compounds like this one will continue to play a crucial role in developing innovative treatments that address unmet medical needs。